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Carebastine-d5 Carebastine-d5
Brand Name: Vulcanchem
CAS No.: 1189661-02-6
VCID: VC0024194
InChI: InChI=1S/C32H37NO4/c1-32(2,31(35)36)27-17-15-24(16-18-27)29(34)14-9-21-33-22-19-28(20-23-33)37-30(25-10-5-3-6-11-25)26-12-7-4-8-13-26/h3-8,10-13,15-18,28,30H,9,14,19-23H2,1-2H3,(H,35,36)/i3D,5D,6D,10D,11D
SMILES: CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
Molecular Formula: C32H37NO4
Molecular Weight: 504.682

Carebastine-d5

CAS No.: 1189661-02-6

Reference Standards

VCID: VC0024194

Molecular Formula: C32H37NO4

Molecular Weight: 504.682

Carebastine-d5 - 1189661-02-6

CAS No. 1189661-02-6
Product Name Carebastine-d5
Molecular Formula C32H37NO4
Molecular Weight 504.682
IUPAC Name 2-methyl-2-[4-[4-[4-[(2,3,4,5,6-pentadeuteriophenyl)-phenylmethoxy]piperidin-1-yl]butanoyl]phenyl]propanoic acid
Standard InChI InChI=1S/C32H37NO4/c1-32(2,31(35)36)27-17-15-24(16-18-27)29(34)14-9-21-33-22-19-28(20-23-33)37-30(25-10-5-3-6-11-25)26-12-7-4-8-13-26/h3-8,10-13,15-18,28,30H,9,14,19-23H2,1-2H3,(H,35,36)/i3D,5D,6D,10D,11D
Standard InChIKey XGHOVGYJHWQGCC-KILXEUBNSA-N
SMILES CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
Synonyms 4-[4-[4-(Diphenylmethoxy-d5)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylbenzeneacetic Acid;
PubChem Compound 46780187
Last Modified Nov 11 2021
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